Cas no 1211528-79-8 (6-(Trifluoromethyl)pyridazine-4-carboxylic acid)

• Product Name: 6-(Trifluoromethyl)pyridazine-4-carboxylic acid
• CAS No: 1211528-79-8
• MF: C₆H₃F₃N₂O₂
• MW: 192.095431566238
• CID: 4774697
• PubChem ID: 90456358
• Update Time: 2026-02-26

6-(Trifluoromethyl)pyridazine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 6-(trifluoromethyl)pyridazine-4-carboxylic acid
• 1211528-79-8
• C91261
• DB-095412
• SCHEMBL16094395
• BS-14563
• EN300-7437916
• MFCD30803248
• 6-(trifluoromethyl)pyridazine-4-carboxylicacid
• AKOS037648549
• 6-(Trifluoromethyl)pyridazine-4-carboxylic acid

• Inchi： 1S/C6H3F3N2O2/c7-6(8,9)4-1-3(5(12)13)2-10-11-4/h1-2H,(H,12,13)
• InChI Key： LOPHRKPRERDRFT-UHFFFAOYSA-N
• SMILES： FC(C1=CC(C(=O)O)=CN=N1)(F)F

Computed Properties

• Exact Mass: 192.01466183g/mol
• Monoisotopic Mass: 192.01466183g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 63.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyridazines and derivatives

Additional information on 6-(Trifluoromethyl)pyridazine-4-carboxylic acid

6-(Trifluoromethyl)pyridazine-4-carboxylic acid: A Comprehensive Overview

The compound CAS No. 1211528-79-8, also known as 6-(Trifluoromethyl)pyridazine-4-carboxylic acid, is a highly specialized organic compound with significant applications in various fields of chemistry and materials science. This compound has garnered attention due to its unique structural properties and potential uses in drug discovery, agrochemicals, and advanced materials development.

Recent studies have highlighted the importance of pyridazine derivatives in medicinal chemistry, particularly for their role as scaffolds in designing bioactive molecules. The presence of the trifluoromethyl group at the 6-position of the pyridazine ring introduces significant electronic and steric effects, which can be exploited to modulate the compound's reactivity and biological activity. This makes 6-(Trifluoromethyl)pyridazine-4-carboxylic acid a valuable precursor for synthesizing more complex structures with tailored functionalities.

The synthesis of this compound typically involves multi-step processes that require precise control over reaction conditions to achieve high yields and purity. Researchers have explored various methodologies, including nucleophilic aromatic substitution and coupling reactions, to construct the pyridazine ring system with the desired substituents. The carboxylic acid group at the 4-position provides versatility in further chemical modifications, enabling the formation of esters, amides, or other derivatives for specific applications.

In terms of applications, 6-(Trifluoromethyl)pyridazine-4-carboxylic acid has shown promise in the development of agrochemicals due to its potential to inhibit key enzymes involved in plant pathogenic processes. Additionally, its electronic properties make it a candidate for use in organic electronics, such as semiconducting materials or components in light-emitting diodes (LEDs). Recent advancements in computational chemistry have allowed researchers to model the electronic structure of this compound, providing deeper insights into its potential uses.

The latest research on this compound has focused on its role as a building block for constructing heterocyclic frameworks with enhanced stability and reactivity. By incorporating the trifluoromethyl group into the pyridazine system, chemists can create molecules with improved solubility and bioavailability, which are critical factors in drug design. Furthermore, the carboxylic acid functionality allows for easy conjugation with other biomolecules, making it a versatile tool in bioconjugate chemistry.

In conclusion, CAS No. 1211528-79-8, or 6-(Trifluoromethyl)pyridazine-4-carboxylic acid, represents a cutting-edge compound with diverse applications across multiple disciplines. Its unique structure and functional groups make it an invaluable resource for researchers seeking to develop innovative solutions in chemistry and related fields.